![molecular formula C6H8N2O B3423547 2,5-Dimethylpyrimidin-4-ol CAS No. 3059-71-0](/img/structure/B3423547.png)
2,5-Dimethylpyrimidin-4-ol
Overview
Description
“2,5-Dimethylpyrimidin-4-ol” is a chemical compound with the molecular formula C6H8N2O . It is a derivative of pyrimidine, which is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions .
Molecular Structure Analysis
The molecular structure of “2,5-Dimethylpyrimidin-4-ol” consists of a pyrimidine ring, which is a 6-membered ring with four carbon atoms and two nitrogen centers at the 1- and 3- ring positions . The molecule also contains two methyl groups attached to the 2nd and 5th carbon atoms of the pyrimidine ring, and a hydroxyl group attached to the 4th carbon atom .
Physical And Chemical Properties Analysis
“2,5-Dimethylpyrimidin-4-ol” is a white to very pale yellow crystal or powder . It has a molecular weight of 124.14 g/mol .
Scientific Research Applications
Insecticide
“2,5-Dimethylpyrimidin-4-ol” is a key component in the insecticide Pirimicarb . It is used for aphid control in a wide range of crops including wheat, fruit (such as strawberries, apples, citrus), vegetables, potatoes, beet crops, cotton, OSR, tobacco, grasshouse crops, and ornamentals . Its efficacy has been demonstrated via field trials and extensive use globally .
Acetyl Cholinesterase Inhibitor
Pirimicarb, which contains “2,5-Dimethylpyrimidin-4-ol”, acts as an acetyl cholinesterase inhibitor . This means it can disrupt the nervous system of insects, leading to their death .
Neurotoxicant
In addition to being an acetyl cholinesterase inhibitor, Pirimicarb is also a neurotoxicant . This property further enhances its effectiveness as an insecticide .
Environmental Impact
The environmental fate of “2,5-Dimethylpyrimidin-4-ol” is of significant interest. It has been found to be moderately mobile in drainflow and has a high potential for particle-bound transport . This means it can move through the environment and potentially impact non-target organisms .
Ecotoxicity
“2,5-Dimethylpyrimidin-4-ol” has been found to have a high ecotoxicity in birds, Daphnia (water fleas), and earthworms . This highlights the need for careful management and use of this compound to minimize environmental harm .
Safety and Hazards
Mechanism of Action
Target of Action
This compound belongs to the class of organic compounds known as aminopyrimidines and derivatives . These are organic compounds containing an amino group attached to a pyrimidine ring . Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions .
Mode of Action
Based on its structural similarity to other aminopyrimidines, it may interact with its targets through hydrogen bonding and hydrophobic interactions .
Biochemical Pathways
The biochemical pathways affected by 2,5-Dimethylpyrimidin-4-ol are currently unknown
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 2,5-Dimethylpyrimidin-4-ol is currently unknown . Factors such as pH, temperature, and the presence of other molecules could potentially affect the action of this compound.
properties
IUPAC Name |
2,5-dimethyl-1H-pyrimidin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-4-3-7-5(2)8-6(4)9/h3H,1-2H3,(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMOMINHDSCYPKH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(NC1=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50287445 | |
Record name | 2,5-Dimethylpyrimidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50287445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dimethylpyrimidin-4-ol | |
CAS RN |
67383-34-0, 3059-71-0 | |
Record name | 2,5-Dimethyl-4-pyrimidinol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067383340 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3059-71-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51124 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,5-Dimethylpyrimidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50287445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-DIMETHYL-4-PYRIMIDINOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6LUL59DX82 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.